Cas no 771522-11-3 (3-amino-3-(4-iodophenyl)propanamide)

• Product Name: 3-amino-3-(4-iodophenyl)propanamide
• CAS No: 771522-11-3
• MF: C₉H₁₁IN₂O
• MW: 290.100914239883
• CID: 5916865
• PubChem ID: 130157473
• Update Time: 2025-10-21

3-amino-3-(4-iodophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamide, β-amino-4-iodo-
• 3-AMINO-3-(4-IODOPHENYL)PROPANAMIDE
• EN300-1287210
• 771522-11-3
• 3-amino-3-(4-iodophenyl)propanamide

• Inchi： 1S/C9H11IN2O/c10-7-3-1-6(2-4-7)8(11)5-9(12)13/h1-4,8H,5,11H2,(H2,12,13)
• InChI Key： INQXIWCOIGUSPJ-UHFFFAOYSA-N
• SMILES： C(C1C=CC(I)=CC=1)(N)CC(=O)N

Computed Properties

• Exact Mass: 289.99161g/mol
• Monoisotopic Mass: 289.99161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 1.747±0.06 g/cm3(Predicted)
• Boiling Point: 444.9±45.0 °C(Predicted)
• pka: 16.18±0.40(Predicted)

Additional information on 3-amino-3-(4-iodophenyl)propanamide

3-Amino-3-(4-Iodophenyl)propanamide (CAS No. 771522-11-3): A Comprehensive Overview

3-Amino-3-(4-iodophenyl)propanamide (CAS No. 771522-11-3) is a versatile compound with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and medicinal chemistry. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 3-amino-3-(4-iodophenyl)propanamide.

Chemical Structure and Properties

3-Amino-3-(4-iodophenyl)propanamide is an organic compound with the molecular formula C₉H₁₂INO₂. The compound features an amino group and an iodine-substituted phenyl group attached to a propanamide backbone. The presence of the iodine atom imparts unique electronic and steric properties to the molecule, making it a valuable building block in synthetic chemistry. The compound is typically synthesized through a multi-step process involving the reaction of 4-iodobenzaldehyde with an appropriate amine and a carboxylic acid derivative.

The physical properties of 3-amino-3-(4-iodophenyl)propanamide include its solubility in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. It is relatively stable under standard laboratory conditions but may require protection from light and moisture to maintain its integrity over extended periods.

Synthesis Methods

The synthesis of 3-amino-3-(4-iodophenyl)propanamide can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-iodobenzaldehyde with ammonia or an appropriate amine in the presence of a reducing agent such as sodium borohydride (NaBH₄). This approach yields the desired product with high purity and yield. Another method involves the condensation of 4-iodobenzaldehyde with a suitable amine followed by reduction using hydrogen gas over a palladium catalyst.

Biological Activities and Applications

3-Amino-3-(4-iodophenyl)propanamide has shown promising biological activities that make it a valuable candidate for drug development. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

In addition to its enzymatic inhibition properties, 3-amino-3-(4-iodophenyl)propanamide has also been investigated for its anti-inflammatory effects. Studies have shown that it can modulate the expression of pro-inflammatory cytokines, making it a potential therapeutic agent for inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Clinical Trials and Research Advancements

The potential therapeutic applications of 3-amino-3-(4-iodophenyl)propanamide have led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase clinical trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic properties. However, further research is needed to fully understand its long-term effects and optimize its therapeutic potential.

In recent years, advancements in computational chemistry and high-throughput screening technologies have accelerated the discovery and optimization of compounds like 3-amino-3-(4-iodophenyl)propanamide. These technologies have enabled researchers to identify novel derivatives with enhanced biological activities and improved pharmacological profiles.

Safety Considerations and Future Directions

Safety is a critical aspect of any drug development process. While preliminary studies suggest that 3-amino-3-(4-iodophenyl)propanamide is generally well-tolerated, ongoing research is necessary to fully assess its safety profile. This includes evaluating potential side effects, drug-drug interactions, and long-term toxicity.

The future directions for research on 3-amino-3-(4-iodophenyl)propanamide include exploring its potential as a lead compound for the development of new drugs targeting specific diseases. Additionally, efforts are underway to optimize its chemical structure to enhance its biological activity and reduce any potential side effects.

In conclusion, 3-amino-3-(4-iodophenyl)propanamide (CAS No. 771522-11-3) is a promising compound with significant potential in various fields of chemistry and pharmacology. Its unique chemical structure, biological activities, and recent research advancements make it a valuable candidate for further investigation and development as a therapeutic agent.